N-Methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C13H19N3O/c1-6-7-12(17)15(4)8-11-9-16(5)14-13(11)10(2)3/h9-10H,8H2,1-5H3
• InChI Key: UMEHLSLEXYQXBD-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC1=CN(N=C1C(C)C)C
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

N-Methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide, commonly known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This chemical compound belongs to the class of indazole-based synthetic cannabinoids and is often used as a research chemical.

Mechanism of Action

MMB-CHMINACA acts as a potent agonist of the cannabinoid receptors in the brain and nervous system. It binds to these receptors, leading to the activation of various signaling pathways. This results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects:
MMB-CHMINACA has been shown to produce a range of biochemical and physiological effects. These include altered perception, mood, and cognitive function. It has also been shown to affect heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-CHMINACA in lab experiments is its potent psychoactive effects, which make it a useful tool for studying the effects of synthetic cannabinoids on the brain and nervous system. However, its potency also poses a risk of toxicity, making it important to handle the compound with caution.

Future Directions

There are several future directions for research on MMB-CHMINACA. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and nervous system. Additionally, researchers are interested in developing new therapeutic agents based on the properties of MMB-CHMINACA.

Synthesis Methods

MMB-CHMINACA is synthesized by reacting 4-cyanobut-2-yn-1-ol with N-(1-methyl-3-propan-2-yl-1H-pyrazol-4-yl)-N-methylformamide. The reaction is carried out in the presence of a base and a catalyst, resulting in the formation of MMB-CHMINACA.

Scientific Research Applications

MMB-CHMINACA has been extensively studied for its pharmacological and toxicological properties. Its potent psychoactive effects have led to its use as a research chemical in the field of neuroscience. Researchers have used MMB-CHMINACA to study the effects of synthetic cannabinoids on the brain and nervous system.